Verlukast

• IUPAC Name: 3-[[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-[3-(dimethylamino)-3-oxopropyl]sulfanylmethyl]sulfanylpropanoic acid
• InChI: InChI=1S/C26H27ClN2O3S2/c1-29(2)24(30)12-14-33-26(34-15-13-25(31)32)20-5-3-4-18(16-20)6-10-22-11-8-19-7-9-21(27)17-23(19)28-22/h3-11,16-17,26H,12-15H2,1-2H3,(H,31,32)/b10-6+
• InChI Key: AXUZQJFHDNNPFG-UXBLZVDNSA-N
• Canonical SMILES: CN(C)C(=O)CCSC(C1=CC=CC(=C1)C=CC2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)O
• Isomeric SMILES: CN(C)C(=O)CCSC(C1=CC=CC(=C1)/C=C/C2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)O
• Molecular Formula: C26H27ClN2O3S2
• DSSTOX Substance ID: DTXSID5048390
• Molecular Weight: 515.1 g/mol
• CAS RN: 115104-28-4

Description

MK-571 is a quinoline derivative that was originally developed as a cysteinyl leukotriene receptor 1 (CysLTR1) antagonist. It is most commonly used as an inhibitor of multidrug resistance protein-1 (MRP-1). This compound has shown significant potential in various scientific research applications, particularly in the fields of virology, oncology, and pharmacology .

Scientific Research Applications

MK-571 has a wide range of scientific research applications, including:

Virology: Inhibits hepatitis C virus replication by acting as a CysLTR1 receptor antagonist.

Oncology: Enhances the cytotoxicity of certain chemotherapeutic agents by inhibiting MRP-1, thereby overcoming drug resistance in cancer cells.

Pharmacology: Used as a tool to study the role of leukotriene receptors and multidrug resistance proteins in various physiological and pathological processes.

Drug Delivery: Enhances intracellular mRNA delivery, increasing transfection efficiency and target protein expression.

Mechanism of Action

MK-571 exerts its effects primarily by antagonizing the cysteinyl leukotriene receptor 1 (CysLTR1). This receptor is involved in mediating inflammatory responses. By blocking this receptor, MK-571 inhibits the action of leukotrienes, which are inflammatory mediators. Additionally, MK-571 inhibits multidrug resistance protein-1 (MRP-1), which is involved in the efflux of various drugs and metabolites from cells. This inhibition enhances the intracellular concentration of chemotherapeutic agents, thereby increasing their efficacy .

Safety and Hazards

Verlukast may cause skin irritation and serious eye irritation. It may also cause respiratory system irritation.

Biochemical Analysis

Biochemical Properties

Verlukast is a potent CysLT 1 (LTD 4) receptor inverse agonist . It interacts with this receptor, inhibiting its function and thereby reducing the biochemical reactions that lead to inflammation and constriction of the airways .

Cellular Effects

This compound has significant effects on various types of cells, particularly those involved in the immune response . It reduces the trafficking of eosinophils into the bronchoalveolar lavage fluid and lung interstitium, which are key processes in the development of asthma .

Molecular Mechanism

The molecular mechanism of this compound involves its binding to the CysLT 1 (LTD 4) receptor, acting as an inverse agonist . This binding inhibits the receptor’s function, reducing the production of leukotrienes, which are inflammatory mediators that cause bronchoconstriction .

Dosage Effects in Animal Models

It is generally understood that the effects of a drug can vary with different dosages, and this is likely to be the case with this compound .

Metabolic Pathways

This compound undergoes biotransformation in the liver, generating several metabolites . These metabolites include four possible isomeric monosulfoxides and the N-hydroxymethyl amide .

Subcellular Localization

The localization of a drug within a cell can influence its activity and function .

Preparation Methods

Synthetic Routes and Reaction Conditions

MK-571 can be synthesized through a multi-step process involving the reaction of quinoline derivatives with various reagentsSpecific reaction conditions, such as temperature, solvent, and catalysts, are optimized to achieve high yield and purity .

Industrial Production Methods

Industrial production of MK-571 involves large-scale synthesis using similar synthetic routes as in laboratory settings but with optimized conditions for scalability. This includes the use of continuous flow reactors, automated synthesis platforms, and stringent quality control measures to ensure consistency and safety .

Chemical Reactions Analysis

Types of Reactions

MK-571 undergoes several types of chemical reactions, including:

Oxidation: Involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Solvents: Dimethyl sulfoxide (DMSO), ethanol, water.

Catalysts: Palladium on carbon, platinum oxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of MK-571 can lead to the formation of quinoline N-oxide derivatives, while reduction can yield various hydrogenated quinoline compounds .

Comparison with Similar Compounds

Similar Compounds

Zafirlukast: Another leukotriene receptor antagonist used in the treatment of asthma.

Montelukast: A leukotriene receptor antagonist commonly used to manage allergies and asthma.

Probenecid: An inhibitor of MRP-1, similar to MK-571, but with different primary indications.

Uniqueness of MK-571

MK-571 is unique in its dual role as a CysLTR1 antagonist and an MRP-1 inhibitor. This dual functionality allows it to be used in a broader range of applications, particularly in overcoming drug resistance in cancer therapy and enhancing antiviral treatments .